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Physical Properties & Handling

The table below summarizes the key technical data for PF-04753299:

Property Specification

Molecular Weight 347.43 g/mol [1] [2]

Appearance White to off-white or light brown powder [3] [1] [2]

Purity ≥98% [3]

Solubility in DMSO 20 mg/mL (57.57 mM), may require ultrasonic disruption and warming [3]
[1]

Primary Storage (Powder) -20°C [1] [2]

Primary Storage
(Solution)

-80°C for 6 months; -20°C for 1 month (in DMSO) [1]

Solubility Note: Hygroscopic DMSO can significantly impact solubility; use newly opened containers for

best results and prepare stock solutions accordingly [1].
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Biochemical Activity & Applications

PF-04753299 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristol)-N-

acetylglucosamine deacetylase (LpxC), a crucial target in the biosynthesis of lipid A in Gram-negative

bacteria [3] [1] [2].

Mode of Action: LpxC catalyzes the first committed step in lipid A biosynthesis. Inhibition by PF-
04753299 disrupts lipopolysaccharide (LPS) production, compromising outer membrane integrity [4].

Antibacterial Activity: The compound is bactericidal against various Gram-negative pathogens,
including E. coli, P. aeruginosa, and K. pneumoniae [1] [2]. It has also shown efficacy in a murine

model of Gram-negative infection [3].
Research Context: PF-04753299 is recognized in research as a standard LpxC inhibitor for studying

bacterial biology and validating new antibacterial strategies [4].

Experimental Workflow for LpxC Inhibition Studies

The following diagram outlines a general workflow for conducting in vitro antibacterial assays with PF-

04753299, from stock solution preparation to data analysis.
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Workflow for In Vitro Antibacterial Assays

Prepare Stock Solution
(20 mg/mL in DMSO)

Dilute in Assay Media
(Create concentration series)

Inoculate with Bacteria
(e.g., E. coli, P. aeruginosa)

Incubate & Measure
(Determine MIC90 values)

Analyze Data
(e.g., Calculate IC50, ED50)

Report Results

Stock Solution Dilution Inoculation Incubation Analysis Reporting

Click to download full resolution via product page

Workflow for evaluating PF-04753299 antibacterial activity, from stock preparation to results reporting.

Key Experimental Steps:

Stock Solution Preparation: Dissolve PF-04753299 in DMSO to 20 mg/mL, using gentle warming
and ultrasonication to ensure complete dissolution [3] [1].

Working Solution Dilution: Serially dilute the stock solution into appropriate assay media. The final
DMSO concentration should be controlled to avoid solvent toxicity (typically ≤1%).

Bacterial Inoculation: Introduce a standardized inoculum of the target bacterial strain (e.g., P.
aeruginosa).

Incubation & Measurement: Incubate under suitable conditions and measure bacterial growth
inhibition. The MIC90 (minimum inhibitory concentration required to inhibit 90% of isolates) for PF-
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04753299 against E. coli, P. aeruginosa, and K. pneumoniae is 2 μg/mL, 4 μg/mL, and 16 μg/mL,

respectively [1] [2].
Data Analysis: Calculate potency metrics such as IC50, reported to be 1.37 nM for LpxC enzyme

inhibition [5], and ED50 (effective dose in vivo), reported as 35 mg/kg in a P. aeruginosa rat infection
model [2].

Key Considerations for Researchers

Stability: For reliable results, aliquot the DMSO stock solutions and avoid repeated freeze-thaw
cycles to maintain compound stability over time [1].

Specificity: PF-04753299 is a tool compound for research only ("For research use only") and not for
diagnostic or therapeutic applications [1].

Handling: Note that this product may be a controlled substance in some territories [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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